Cas no 55667-42-0 (Benzenemethanol, 3-(phenylthio)-)

• Product Name: Benzenemethanol, 3-(phenylthio)-
• CAS No: 55667-42-0
• MF: C₁₃H₁₂OS
• MW: 216.298782348633
• CID: 1594885
• Update Time: 2024-09-12

Benzenemethanol, 3-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3-(phenylthio)-

• Inchi： 1S/C13H12OS/c14-10-11-5-4-8-13(9-11)15-12-6-2-1-3-7-12/h1-9,14H,10H2
• InChI Key： BWKVVMHSSGUWTL-UHFFFAOYSA-N
• SMILES： C1(CO)=CC=CC(SC2=CC=CC=C2)=C1

Computed Properties

• Exact Mass: 216.06096

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 130-132 °C(Press: 33 Torr)
• PSA: 20.23
• pka: 14.19±0.10(Predicted)